1-(3-cyclopropyl-2-methylphenyl)methanamine hydrochloride

• CAS No.: 2751621-49-3
• Molecular Formula: C11H16ClN
• Molecular Weight: 197.7

Description

1-(3-cyclopropyl-2-methylphenyl)methanamine hydrochloride is a chemical compound with a molecular formula of C11H16ClN. It is known for its unique structure, which includes a cyclopropyl group attached to a phenyl ring, making it an interesting subject for chemical research and industrial applications .

Preparation Methods

The synthesis of 1-(3-cyclopropyl-2-methylphenyl)methanamine hydrochloride typically involves several steps. One common method includes the reaction of 3-cyclopropyl-2-methylbenzaldehyde with ammonia or an amine source under reductive amination conditions. This process often requires the use of reducing agents such as sodium cyanoborohydride or hydrogen gas in the presence of a catalyst . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-(3-cyclopropyl-2-methylphenyl)methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

1-(3-cyclopropyl-2-methylphenyl)methanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various medical conditions.

Industry: It is used in the production of specialty chemicals and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of 1-(3-cyclopropyl-2-methylphenyl)methanamine hydrochloride involves its interaction with specific molecular targets. It may act on enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to influence cellular processes through its structural features .

Comparison with Similar Compounds

1-(3-cyclopropyl-2-methylphenyl)methanamine hydrochloride can be compared with other similar compounds, such as:

1-(3-cyclopropyl-2-methylphenyl)ethanamine: This compound has a similar structure but with an ethyl group instead of a methylene group.

1-(3-cyclopropyl-2-methylphenyl)propanamine: This compound has a propyl group, offering different chemical and biological properties.

1-(3-cyclopropyl-2-methylphenyl)butanamine: This compound has a butyl group, which may affect its reactivity and applications.

The uniqueness of this compound lies in its specific structural arrangement, which imparts distinct chemical and biological properties, making it a valuable compound for research and industrial use.